2-((4-amino-5-cyclohexyl-4H-1,2,4-triazol-3-yl)thio)-N-(2,4-dimethoxyphenyl)acetamide

• IUPAC Name: 2-[(4-amino-5-cyclohexyl-1,2,4-triazol-3-yl)sulfanyl]-N-(2,4-dimethoxyphenyl)acetamide
• InChI: InChI=1S/C18H25N5O3S/c1-25-13-8-9-14(15(10-13)26-2)20-16(24)11-27-18-22-21-17(23(18)19)12-6-4-3-5-7-12/h8-10,12H,3-7,11,19H2,1-2H3,(H,20,24)
• InChI Key: ZEJRPXXQMRWAIG-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)NC(=O)CSC2=NN=C(N2N)C3CCCCC3)OC
• Molecular Formula: C18H25N5O3S
• Molecular Weight: 391.5 g/mol

Description

2-((4-amino-5-cyclohexyl-4H-1,2,4-triazol-3-yl)thio)-N-(2,4-dimethoxyphenyl)acetamide is a useful research compound. Its molecular formula is C18H25N5O3S and its molecular weight is 391.49. The purity is usually 95%.
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Scientific Research Applications

Heterocyclic Synthesis and Applications

Compounds containing 1,2,4-triazole rings, similar to the one , are crucial in synthesizing various heterocyclic compounds. For example, thioureido-acetamides are valuable for creating diverse heterocycles like 2-iminothiazoles, thioparabanic acids, and imidazo[1,2-c]pyrimidines through one-pot cascade reactions. These processes are notable for their excellent atom economy, highlighting the role of such compounds in efficient synthetic pathways (Schmeyers & Kaupp, 2002).

Antitumor Activity

Derivatives bearing heterocyclic rings, especially those incorporating the 1,2,4-triazole moiety, have been evaluated for their potential antitumor activities. Research demonstrates that specific 1,2,4-triazole derivatives exhibit considerable anticancer activity against various cancer cell lines, suggesting the potential therapeutic applications of compounds like 2-((4-amino-5-cyclohexyl-4H-1,2,4-triazol-3-yl)thio)-N-(2,4-dimethoxyphenyl)acetamide in oncology (Yurttaş, Tay, & Demirayak, 2015).

Cholinesterase Inhibition

Further exploration into 1,2,4-triazole derivatives has led to the discovery of compounds with significant inhibitory effects on acetylcholinesterase (AChE) and butyrylcholinesterase (BChE), enzymes involved in neurodegenerative diseases. Such findings underscore the potential of these compounds, including those related to 2-((4-amino-5-cyclohexyl-4H-1,2,4-triazol-3-yl)thio)-N-(2,4-dimethoxyphenyl)acetamide, in the development of treatments for conditions like Alzheimer's disease (Riaz et al., 2020).